![molecular formula C11H13ClO2 B1423916 3-Chloro-6-ethoxy-2,4-dimethylbenzaldehyde CAS No. 883521-32-2](/img/structure/B1423916.png)
3-Chloro-6-ethoxy-2,4-dimethylbenzaldehyde
Overview
Description
3-Chloro-6-ethoxy-2,4-dimethylbenzaldehyde is a chemical compound with the molecular formula C11H13ClO2 and a molecular weight of 212.67 . It is used in various chemical reactions and is a valuable building block in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms . The SMILES representation of the molecule isCCOC1=CC(=C(C(=C1C=O)C)Cl)C
.
Scientific Research Applications
Potential Applications in Organic Synthesis and Material Science
Benzaldehyde derivatives are pivotal in organic chemistry, serving as intermediates in the synthesis of various complex molecules, including pharmaceuticals, agrochemicals, and polymers. The structure of "3-Chloro-6-ethoxy-2,4-dimethylbenzaldehyde" suggests potential reactivity and utility in synthesizing heterocyclic compounds, Schiff bases, and other organic intermediates. For instance, benzaldehyde derivatives have been used to synthesize new compounds with potential biological activities and materials with specific physical or chemical properties.
Insights from Related Research
- Synthesis of Complex Molecules : Research on benzaldehyde derivatives indicates their utility in synthesizing complex organic molecules. For example, studies have shown the synthesis of new benzaldehyde derivatives from natural sources, highlighting the diversity of structures achievable and their potential applications in creating novel compounds with desired properties (Shao et al., 2009).
- Material Science Applications : Benzaldehyde derivatives are also explored in material science for synthesizing new materials. The chemical modifications of these derivatives can lead to materials with unique optical, electrical, or mechanical properties, useful in various technological applications.
Safety and Hazards
Properties
IUPAC Name |
3-chloro-6-ethoxy-2,4-dimethylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO2/c1-4-14-10-5-7(2)11(12)8(3)9(10)6-13/h5-6H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFAQDFNBCJEATF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=C(C(=C1)C)Cl)C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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